Cas no 2168296-55-5 (3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide)

• Product Name: 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide
• CAS No: 2168296-55-5
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 5921779
• PubChem ID: 165483574
• Update Time: 2025-06-08

3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide
• EN300-1285807
• 2168296-55-5

• Inchi： 1S/C7H11BrN4O/c1-12-3-4(7(8)11-12)5(9)2-6(10)13/h3,5H,2,9H2,1H3,(H2,10,13)
• InChI Key： GXIZVZMKNSEQCG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)C(CC(N)=O)N

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide

Introduction to 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide (CAS No. 2168296-55-5)

3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide, identified by the CAS number 2168296-55-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development. The presence of both amino and bromo substituents, coupled with a pyrazole core, suggests diverse chemical reactivity and functional utility.

The compound's structure consists of a propanamide backbone linked to a substituted pyrazole ring. The 3-bromo-1-methyl-1H-pyrazol-4-yl moiety introduces unique electronic and steric properties, which can influence its interactions with biological targets. Such structural features are often exploited in the design of novel bioactive molecules, particularly in the quest for targeted therapies.

In recent years, there has been growing interest in heterocyclic compounds, especially pyrazoles, due to their broad spectrum of biological activities. Pyrazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific substitution pattern in 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The amide group provides a site for further functionalization, allowing chemists to modify its properties for specific therapeutic applications. Additionally, the bromo substituent can serve as a handle for cross-coupling reactions, enabling the synthesis of more complex derivatives.

Recent studies have highlighted the importance of pyrazole-based compounds in medicinal chemistry. For instance, researchers have demonstrated that certain pyrazole derivatives can modulate enzyme activity by binding to specific pockets on target proteins. The structural features of 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide align well with these findings, suggesting that it may interact with biological targets in a similar manner.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or material science, where its unique chemical properties could be leveraged for innovative solutions. The versatility of 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)propanamide underscores its importance as a building block in synthetic chemistry.

In conclusion, 3-amino-3-(3-bromo-1-methyl-1H-pyrazol-4-yll)propanamide (CAS No. 2168296-55-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its structural features and chemical reactivity make it an attractive candidate for further exploration, particularly in the context of drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.